N-Dodecanoylglycine

• CAS No.: 7596-88-5
• Product Name: N-Dodecanoylglycine
• Molecular Formula: C14H27NO3
• Molecular Weight: 257.37 g/mol
• IUPAC Name: 2-(dodecanoylamino)acetic acid
• Standard InChI: InChI=1S/C14H27NO3/c1-2-3-4-5-6-7-8-9-10-11-13(16)15-12-14(17)18/h2-12H2,1H3,(H,15,16)(H,17,18)
• Standard InChIKey: JWGGSJFIGIGFSQ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC(=O)NCC(=O)O
• Canonical SMILES: CCCCCCCCCCCC(=O)NCC(=O)O
• Physical Description: Solid
• Description: N-Lauroylglycine, also known as acylglycine c:12 or dodecanamidoacetate, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. N-Lauroylglycine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-lauroylglycine is primarily located in the membrane (predicted from logP). N-Lauroylglycine can be biosynthesized from dodecanoic acid.; N-dodecanoylglycine is an N-acylglycine with an acyl group that is lauroyl. It has a role as a metabolite. It is a N-acylglycine and a fatty amide. It derives from a dodecanoic acid. It is a conjugate acid of a N-dodecanoylglycinate.
• Synonyms: Lauroylglycine; N-Lauroylglycine; NSC 404235; N-(1-Oxododecyl)glycine
• PubChem Compound: 346152
• Last Modified: Nov 11 2021